1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-7-phenylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H21N5O4S/c1-23-17-15(19(27)24(2)20(23)28)18(22-16(21-17)13-6-4-3-5-7-13)30-12-14(26)25-8-10-29-11-9-25/h3-7H,8-12H2,1-2H3
• InChI Key: WTFXSMLYRUUNKR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3)SCC(=O)N4CCOCC4)C(=O)N(C1=O)C
• Molecular Formula: C20H21N5O4S
• Molecular Weight: 427.5 g/mol
• CAS No.: 906230-35-1

Description

1,3-Dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a pyrimido[4,5-d]pyrimidine derivative featuring:

• 1,3-Dimethyl groups at positions 1 and 3 of the bicyclic core.
• A phenyl group at position 6.
• A thioether-linked 2-morpholino-2-oxoethyl substituent at position 5.

The morpholino group may enhance solubility or modulate interactions with biological targets, while the thioether linkage could influence redox stability or binding kinetics .

Mechanism of Action

Biological Activity

1,3-Dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a synthetic compound belonging to the pyrimidine class, which has garnered attention for its potential biological activities, particularly in cancer research. This article provides a comprehensive overview of its biological activity based on recent studies and findings.

• Molecular Formula : C18H19N5O4S
• Molecular Weight : 433.5 g/mol
• CAS Number : 847191-49-5

The compound primarily interacts with the RhoA transcriptional signaling pathway. It inhibits RhoA-mediated signaling and the activation of serum response factor (SRF) transcription, which is crucial in various cellular functions including proliferation and apoptosis in cancer cells.

Anticancer Properties

Recent studies have demonstrated that 1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione exhibits significant anti-cancer activity:

• Cell Lines Tested :
  • MCF-7 (breast cancer)
  • MDA-MB-231 (triple-negative breast cancer)
  • A549 (lung cancer)
• IC50 Values :
  • The compound showed varying levels of cytotoxicity against these cell lines, with specific IC50 values indicating its potency:
    • MCF-7: IC50 = 28.89 μg/mL (0.11 μM)
    • MDA-MB-231: IC50 = 62.86 μg/mL (0.24 μM)
    • A549: IC50 values were comparable to those of standard chemotherapeutics like Gefitinib .

Cytotoxicity Studies

In vitro studies using the MTT assay revealed that the compound had a selective cytotoxic effect against cancer cells while exhibiting lower toxicity towards normal cells. This selectivity is crucial for minimizing side effects in potential therapeutic applications.

Cell Line	IC50 Value (μg/mL)	IC50 Value (μM)
MCF-7	28.89	0.11
MDA-MB-231	62.86	0.24
A549	Comparable to Gefitinib	N/A

Case Studies

Several case studies have highlighted the effectiveness of this compound in preclinical settings:

• Study on MCF-7 Cells :
  • Researchers observed that treatment with the compound led to significant apoptosis in MCF-7 cells through activation of caspase pathways.
  • The study reported a marked decrease in cell viability post-treatment, indicating strong anti-proliferative effects.
• Combination Therapy :
  • In combination with other chemotherapeutic agents, this compound enhanced the overall efficacy against resistant cancer cell lines, suggesting potential use in combination therapies for improved outcomes.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogs

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

7-Cyclopentyl-5-((2-(4-Methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione (CAS: 872621-03-9)

• Substituents: 7-Cyclopentyl (vs. phenyl in the target compound). 5-(2-(4-Methoxyphenyl)-2-oxoethyl)thio (vs. morpholino-oxoethylthio in the target).
• Molecular Formula : C₂₂H₂₄N₄O₄S.
• Molecular Weight : 440.5 g/mol.
• The 4-methoxyphenyl-oxoethyl moiety may engage in π-π stacking or hydrogen bonding distinct from the morpholino group’s interactions .

5-Morpholinopyrimidine-2,4(1H,3H)-dione (CAS: 37454-52-7)

• Substituents: 5-Morpholino group on a monocyclic pyrimidine-2,4-dione core (vs. fused pyrimido[4,5-d]pyrimidine system).
• Molecular Formula : C₈H₁₁N₃O₃.
• Molecular Weight : 197.19 g/mol.
• Key Differences: The absence of fused pyrimidine rings simplifies the structure, likely reducing target specificity or potency compared to bicyclic derivatives. Retains the morpholino group, which may serve as a solubility-enhancing fragment in larger molecules .

4-Amino-8-(β-D-ribofuranosylamino)pyrimido[5,4-d]pyrimidine-5'-monophosphate (APP-MP)

• Substituents: Ribofuranosyl and phosphate groups (nucleotide analog).
• Reported Activity: Inhibits human PRS1 (IC50 = 5.2 µM) and PRS2 (IC50 = 23.8 µM) via mixed noncompetitive-uncompetitive inhibition at the ADP allosteric site .
• Key Differences: The nucleotide backbone and phosphate group enable distinct binding modes compared to non-nucleotide pyrimidopyrimidines. Highlights the role of substituent chemistry in modulating enzyme inhibition mechanisms.

Comparative Data Table

Compound Name	Core Structure	Position 5 Substituent	Position 7 Substituent	Molecular Weight (g/mol)	Key Activity/Feature
Target Compound	Pyrimido[4,5-d]pyrimidine	(2-Morpholino-2-oxoethyl)thio	Phenyl	~440*	Hypothesized enzyme inhibition (structural analogy to APP-MP)
7-Cyclopentyl-5-((2-(4-Methoxyphenyl)-2-oxoethyl)thio)-... (CAS: 872621-03-9)	Pyrimido[4,5-d]pyrimidine	(2-(4-Methoxyphenyl)-2-oxoethyl)thio	Cyclopentyl	440.5	Steric bulk at position 7; potential altered target binding
5-Morpholinopyrimidine-2,4(1H,3H)-dione (CAS: 37454-52-7)	Pyrimidine-2,4-dione	Morpholino	N/A	197.19	Simpler scaffold; possible solubility modifier in larger derivatives
APP-MP (4-Amino-8-(β-D-ribofuranosylamino)pyrimido[5,4-d]pyrimidine-5'-monophosphate)	Pyrimido[5,4-d]pyrimidine	Ribofuranosyl-amino-phosphate	N/A	~500†	PRS1 inhibition (IC50 = 5.2 µM); allosteric ADP site binding

*Estimated based on structural similarity to CAS 872621-03-8.
†Approximate value based on molecular formula.

Mechanistic Implications of Substituent Variations

• Morpholino vs. Methoxyphenyl at Position 5: The morpholino group’s tertiary amine and oxygen atoms may facilitate hydrogen bonding or charge interactions with enzyme pockets, whereas the 4-methoxyphenyl group could engage in hydrophobic or aromatic interactions .
• Phenyl vs. Cyclopentyl at Position 7: The phenyl group’s planar structure may favor stacking interactions, while the cyclopentyl group’s non-planar geometry could sterically hinder binding to flat active sites .
• Fused vs. Monocyclic Cores: Bicyclic pyrimido[4,5-d]pyrimidines likely exhibit enhanced rigidity and target specificity compared to monocyclic analogs, as seen in APP-MP’s potent PRS inhibition .